Cas no 2680734-79-4 (tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate
• CAS No: 2680734-79-4
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5671254
• PubChem ID: 165913977
• Update Time: 2025-10-30

tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-[(hydroxycarbamoyl)methyl]phenyl}carbamate
• EN300-27112676
• 2680734-79-4
• tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(17)14-10-6-4-9(5-7-10)8-11(16)15-18/h4-7,18H,8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： PPPJVOOUVVHMSP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CC(NO)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate (CAS: 2680734-79-4)

In recent years, the compound tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate (CAS: 2680734-79-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique carbamate and hydroxamic acid functionalities, has shown promising potential in various therapeutic applications, particularly as a modulator of enzymatic activity and a scaffold for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to streamline the production process. For instance, a 2023 study demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the hydroxamic acid moiety, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies.

From a biological perspective, tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate has been investigated for its role as a histone deacetylase (HDAC) inhibitor. HDAC inhibitors are a class of compounds with demonstrated efficacy in cancer therapy, neurodegenerative diseases, and inflammatory conditions. Preliminary in vitro studies have shown that this compound exhibits selective inhibition against HDAC6, a subtype implicated in cancer cell proliferation and metastasis. These findings suggest its potential as a targeted therapeutic agent with fewer off-target effects compared to pan-HDAC inhibitors.

Further research has explored the pharmacokinetic and pharmacodynamic properties of tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate. A 2024 study utilizing rodent models reported favorable bioavailability and tissue distribution profiles, with the compound achieving therapeutic concentrations in tumor tissues. Additionally, the study highlighted its metabolic stability, with minimal degradation observed in liver microsome assays. These properties underscore its suitability for further development as a drug candidate.

In the context of drug discovery, tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate has been utilized as a building block for the design of hybrid molecules. Researchers have conjugated this scaffold with other pharmacophores to enhance its therapeutic efficacy. For example, a recent publication detailed the synthesis of a dual-action inhibitor combining HDAC inhibitory activity with kinase inhibition, resulting in synergistic effects against resistant cancer cell lines. Such innovations highlight the versatility of this compound in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate. Issues such as formulation stability, potential toxicity, and regulatory hurdles need to be addressed. Ongoing studies are focusing on optimizing the compound's physicochemical properties and conducting comprehensive safety evaluations. Collaborative efforts between academia and industry are expected to accelerate its progression through the drug development pipeline.

In conclusion, tert-butyl N-{4-(hydroxycarbamoyl)methylphenyl}carbamate (CAS: 2680734-79-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued investigation into its mechanisms of action, optimization of its pharmacological properties, and exploration of its clinical potential will be critical in realizing its full therapeutic value.